(E)-7-(2-hydroxy-3-isopropoxypropyl)-3-methyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[(2-hydroxy-1H-indol-3-yl)diazenyl]-7-(2-hydroxy-3-propan-2-yloxypropyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H23N7O5/c1-10(2)32-9-11(28)8-27-15-16(26(3)20(31)23-18(15)30)22-19(27)25-24-14-12-6-4-5-7-13(12)21-17(14)29/h4-7,10-11,21,28-29H,8-9H2,1-3H3,(H,23,30,31)
• InChI Key: JDMFGSGDPHPNOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC(CN1C2=C(N=C1N=NC3=C(NC4=CC=CC=C43)O)N(C(=O)NC2=O)C)O
• Molecular Formula: C20H23N7O5
• Molecular Weight: 441.4 g/mol
• CAS No.: 682775-96-8

Description

(E)-7-(2-hydroxy-3-isopropoxypropyl)-3-methyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H23N7O5 and its molecular weight is 441.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound (E)-7-(2-hydroxy-3-isopropoxypropyl)-3-methyl-8-(2-(2-oxoindolin-3-ylidene)hydrazinyl)-1H-purine-2,6(3H,7H)-dione has applications in the synthesis and study of novel chemical structures. For instance, research has focused on the synthesis of new [c,d]-fused purinediones, where similar compounds serve as intermediates in complex synthetic pathways, showcasing their potential in creating diverse molecular architectures (Ondrej et al., 1995). Similarly, compounds with related structures have been used in the synthesis of various functional derivatives of 7-arylalkyl-8-hydrazine theophyllines, indicating their relevance in medicinal chemistry and the exploration of novel biologically active substances (Korobko, 2016).

Anticancer Potential

In the realm of cancer research, derivatives of compounds structurally similar to this compound have exhibited promising results. Novel chromene-based hydrazones derived from similar structures have shown significant activity against HT-29 colon cancer cell lines and leukemia K562 cell lines, highlighting their potential in developing new anticancer drugs (H. Abdel‐Aziz et al., 2013).

Electronic and Semiconductor Applications

Furthermore, the compound's related derivatives have been utilized in electronic applications, particularly in the creation of donor-acceptor polymer semiconductors for organic thin-film transistors. The stability and performance of these materials in electronics signify the potential of this compound in advanced material science (Zhuangqing Yan et al., 2013).

Ultrasound Assisted Synthesis

The versatility of related compounds is further demonstrated in ultrasound-assisted synthesis, where derivatives are synthesized using green protocols. This highlights the importance of such compounds in synthesizing complex molecules efficiently and sustainably (S. Tiwari et al., 2018).